3-Ethyl-1-(2-methoxyethyl)piperidin-4-one
Overview
Description
“3-Ethyl-1-(2-methoxyethyl)piperidin-4-one” is a compound that can be used for pharmaceutical testing . Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine derivatives are synthesized through various intra- and intermolecular reactions . A method combining three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction has been proposed .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The molecular formula of “this compound” is C10H19NO2, and its molecular weight is 185.26 g/mol.Chemical Reactions Analysis
Piperidine derivatives are formed through various intra- and intermolecular reactions . Protodeboronation of alkyl boronic esters is a method that has been reported .Scientific Research Applications
Synthesis and Characterization
Researchers have synthesized and characterized derivatives of piperidin-4-one, highlighting their structural properties and potential applications in drug development and materials science. For instance, derivatives of "3-Ethyl-1-(2-methoxyethyl)piperidin-4-one" have been investigated for their antibacterial and antioxidant activities, DNA binding studies, and stereochemistry. These compounds have shown promising antibacterial activity against specific organisms and moderate antioxidant activities, which suggests their utility in the development of new therapeutic agents (Mohanraj & Ponnuswamy, 2018).
Biological Investigations
Piperidine derivatives have been explored for their interaction with biological receptors, which is crucial for the development of drugs targeting specific pathways. Some studies focus on the affinity of piperidine analogs for the dopamine transporter, indicating potential applications in neurological disorders research (Prisinzano et al., 2002). Additionally, the influence of structural modifications on the biological activity of piperidine derivatives emphasizes the importance of stereochemistry in drug design, as seen in studies involving the synthesis of specific stereo-isomers and their effects on monoamine transporters (Kharkar et al., 2009).
Future Directions
Piperidines play a significant role in the pharmaceutical industry, and more than 7000 piperidine-related papers were published during the last five years according to Sci-Finder . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
3-ethyl-1-(2-methoxyethyl)piperidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-3-9-8-11(6-7-13-2)5-4-10(9)12/h9H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBOHGYNLGXXIHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC1=O)CCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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